Cas no 2171231-46-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid
• CAS No: 2171231-46-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5834916
• PubChem ID: 165961998
• Update Time: 2025-07-18

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid
• 2171231-46-0
• EN300-1579961
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]benzoic acid

• Inchi： 1S/C28H28N2O5/c1-17(2)25(15-26(31)29-24-14-8-7-13-22(24)27(32)33)30-28(34)35-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,17,23,25H,15-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
• InChI Key： WEXJJHSKCSCPNB-VWLOTQADSA-N
• SMILES： O(C(N[C@@H](CC(NC1C=CC=CC=1C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic Acid (CAS No. 2171231-46-0)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2171231-46-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines a benzoic acid backbone with a chiral amino group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in the development of novel therapeutic agents.

The structural composition of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid is meticulously designed to facilitate its role in synthetic pathways. The benzoic acid moiety contributes to its solubility and binding affinity, while the chiral center at the 3-position ensures stereochemical specificity, which is critical for biological activity. The presence of the Fmoc group further enhances its utility as a building block in peptide coupling reactions, where it serves as an amino protecting group.

In recent years, the demand for chiral building blocks in drug discovery has surged, driven by the recognition that enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid exemplifies the advancements in asymmetric synthesis techniques, which have enabled the efficient production of enantiomerically pure compounds with high enantiomeric excess (ee).

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it provides excellent stability under basic conditions while being removable under mild acidic conditions. This characteristic makes it an ideal choice for multi-step syntheses involving peptide bond formation, where harsh reagents can compromise sensitive functional groups. The incorporation of this protecting group into 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid underscores its potential as a key intermediate in peptide-based drug development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorene moiety in 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid aligns with this trend, as fluorine atoms can modulate electronic properties and hydrophobicity, thereby influencing drug-receptor interactions. This has led to increased interest in fluorinated benzoic acids as pharmacophores in the design of next-generation therapeutics.

The methyl pentanamide side chain in 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid adds another layer of complexity to its structural landscape. This side chain can serve as a hydrogen bond acceptor or donor, depending on the molecular environment, which is crucial for optimizing binding interactions within biological targets. Additionally, the presence of a methyl group at the 4-position introduces steric bulk, which can be leveraged to fine-tune receptor binding affinities.

From a synthetic perspective, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid represents an excellent example of how functional groups can be strategically incorporated to facilitate downstream modifications. The benzyloxy carbonyl (Boc) protecting group at the amino position allows for selective deprotection under acidic conditions, enabling controlled access to the free amine for further derivatization. This flexibility makes it a valuable asset in synthetic pipelines where multiple functionalization steps are required.

The benzoic acid core itself is well-documented for its role in various pharmacological applications. Its aromatic ring system provides hydrophobic interactions with biological targets, while the carboxylic acid functionality allows for salt formation and improved solubility. These properties have been exploited in the development of drugs targeting receptors such as G protein-coupled receptors (GPCRs), ion channels, and enzymes.

In light of recent advancements in computational chemistry and molecular modeling, virtual screening approaches have been increasingly employed to identify promising candidates for drug development. Compounds like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid are often prioritized based on their predicted binding affinities and physicochemical properties. The structural features discussed herein make it an attractive candidate for further exploration as a lead compound or intermediate in drug discovery campaigns.

The stereochemical integrity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobenzoic acid is another critical factor that has been emphasized in recent research. Chiral drugs often exhibit different pharmacological activities depending on their enantiomeric form, necessitating precise control over stereochemistry during synthesis. The use of chiral auxiliaries or asymmetric catalysis ensures that only one enantiomer is produced, minimizing potential side effects associated with racemic mixtures.

Furthermore, the versatility of this compound extends beyond its role as a synthetic intermediate. Its unique structural features make it amenable to modifications that can enhance its bioavailability or metabolic stability. For instance, introducing fluorine atoms at specific positions on the aromatic ring can improve lipophilicity while maintaining water solubility—a desirable balance for oral bioavailability.

The growing interest in fluorinated compounds has also been fueled by their utility in positron emission tomography (PET) imaging probes. Fluorine-labeled molecules are frequently used as tracers due to their high metabolic stability and favorable nuclear properties. While 2-(3S)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino}-4-methylpentanamidobenzoic acid itself may not be directly used as an imaging agent, its derivatives could serve as valuable building blocks for such applications.

In conclusion,2-(3S)-3-{((9H-fluoren--{methoxycarbonyl})--{-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - - - - --- --- --- --- --- --- --- --- --- --------------------------------------------}}--{-- -- -- -- -- -- -- --}})}--{-- 46}})} ) represents a sophisticated compound with significant potential in pharmaceutical research and development. Its intricate structure combines multiple functional groups that enhance its utility as a synthetic intermediate and building block for novel therapeutics. The integration of cutting-edge synthetic methodologies and computational approaches continues to expand its applications across various domains within medicinal chemistry and bioorganic synthesis.